1-Tert-butoxycarbonyl-4-(2-fluoroethyl)homopiperazine

• CAS No.: 356044-80-9
• Molecular Formula: C12H23FN2O2
• Molecular Weight: 246.32 g/mol
• IUPAC Name: tert-butyl 4-(2-fluoroethyl)-1,4-diazepane-1-carboxylate
• InChI: InChI=1S/C12H23FN2O2/c1-12(2,3)17-11(16)15-7-4-6-14(8-5-13)9-10-15/h4-10H2,1-3H3
• InChI Key: DCHWOLDEHIXRAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCN(CC1)CCF

Description

1-Tert-butoxycarbonyl-4-(2-fluoroethyl)homopiperazine is a useful research compound. Its molecular formula is C12H23FN2O2 and its molecular weight is 246.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-tert-butoxycarbonylhomopiperazine (800 mg, 3.99 mmol), 1-bromo-2-fluoroethane (0.46 mL, 11.98 mmol) and potassium carbonate (1.10 g, 7.98 mmol) in anhydrous tetrahydrofuran (20 mL) was stirred overnight at 70° C. and was cooled to room temperature. The reaction mixture was filtered through a Celite pad, and the filtrate was evaporated to dryness under vacuum to afford yellowish oil. The crude product was purified by MPLC on silica gel (3% MeOH in CHCl3) to afford the titled compound (653 mg, 67%) as a pale yellow oil.